Cas no 6805-41-0 (Escin)

• Product name: Escin
• CAS No: 6805-41-0
• MF: C₅₅H₈₆O₂₄
• MW: 1131.2570
• MDL: MFCD00076054
• CID: 47001
• PubChem ID: 24894403

Escin Chemical and Physical Properties

Names and Identifiers

• Aescine
• Escin
• Aescin
• Chestnuts extract
• AESCIN(RG)
• Horse Chestnut Extract
• (2S,3S,4S,5R,6R)-6-[[(3S,4R,4aR,6aR,6bS,8R,8aS,9S,10S,12aR,14aR,14bS)-9-Acetyloxy-8-hydroxy-4,8a-bis(hydroxymethyl)-4,6a,6b,11,11,14b-hexamethyl-10-[(Z)-2-methylbut-2-enoyl]
• (2S,3S,4S,5R,6R)-6-[[(3S,4R,4aR,6aR,6bS,8R,8aS,9S,10S,12aR,14aR,14bS)-9-Acetyloxy-8-hydroxy-4,8a-bis(hydroxymethyl)-4,6a,6b,11,11,14b-hexamethyl-10-[(Z)-2-methylbut-2-enoyl]oxy-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy]-4-hydroxy-3,5-bis[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy]oxane-2-carboxylic acid
• (2S,3S,4S,5R)-6-[[(3S,4S,4Ar,6aR,6bS,8R,8aR,9R,10R,12aS,14aR,14bR)-9-acetyloxy-8-hydroxy-4,8a-bis(hy
• escin Ib
• EscinI B
• beta-Escin
• AESCIN IB(SH)
• QYK0D6H79O
• Aescin IB
• C55H86O24
• escine Ib
• escin-Ib
• Aescine (DCF)
• Reparil (TN)
• 8115AH
• BDBM50466108
• N2164
• C08921
• D07912
• 339E902
• Q27895506
• Aescin ,Horse Chestnut Extract
• 6-[[(4S,6aR,6bS,8aR,14bR)-9-acetoxy-8-hydroxy-4,8a-bis(hydroxymethyl)-4,6a,6b,11,11,14b-hexamethyl-10-(2-methylbut-2-enoyloxy)-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy]-4-hydroxy-3,5-bis[[3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydr
• A835990
• 6805-41-0
• 26339-90-2
• (2S,3S,4S,5R,6R)-6-[[(3S,4S,4aR,6aR,6bS,8R,8aR,9R,10R,12aS,14aR,14bR)-9-acetyloxy-8-hydroxy-4,8a-bis(hydroxymethyl)-4,6a,6b,11,11,14b-hexamethyl-10-(2-methylbut-2-enoyloxy)-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy]-4-hydroxy-3,5-bis[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy]oxane-2-carboxylic acid
• PD132750
• cid_16211024
• AXNVHPCVMSNXNP-YSYFQUGBSA-N
• Sodium Aescinate,(S)
• MLS002695979
• BDBM80094
• Beta-Aescin, technical grade
• AKOS015894943
• Aescin, 98%
• AS-15594
• Escin, >=95%, powder
• MFCD00076054
• MLS-0442920.0001
• SMR000127404
• (2S,3S,4S,5R,6R)-6-[[(4S,6aR,6bS,8R,8aR,9R,10R,14bR)-9-acetyloxy-8-hydroxy-4,8a-bis(hydroxymethyl)-4,6a,6b,11,11,14b-hexamethyl-10-[(Z)-2-methylbut-2-enoyl]oxy-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy]-4-hydroxy-3,5-bis[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy]oxane-2-carboxylic acid
• 11072-93-8
• CHEMBL1875956
• Beta-Aescin, tech.

• MDL： MFCD00076054
• Inchi： 1S/C55H86O24/c1-10-23(2)46(71)79-43-44(72-24(3)60)55(22-59)26(17-50(43,4)5)25-11-12-30-51(6)15-14-32(52(7,21-58)29(51)13-16-53(30,8)54(25,9)18-31(55)61)75-49-41(77-48-38(67)36(65)34(63)28(20-57)74-48)39(68)40(42(78-49)45(69)70)76-47-37(66)35(64)33(62)27(19-56)73-47/h10-11,26-44,47-49,56-59,61-68H,12-22H2,1-9H3,(H,69,70)/b23-10-/t26-,27+,28+,29+,30+,31+,32-,33+,34+,35-,36-,37+,38+,39-,40-,41+,42-,43-,44-,47-,48-,49+,51-,52+,53+,54+,55-/m0/s1
• InChI Key： AXNVHPCVMSNXNP-OXPBSUTMSA-N
• SMILES： O([H])[C@]1([H])C([H])([H])[C@]2(C([H])([H])[H])C(=C([H])C([H])([H])[C@]3([H])[C@@]4(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]([H])([C@](C([H])([H])[H])(C([H])([H])O[H])[C@]4([H])C([H])([H])C([H])([H])[C@]32C([H])([H])[H])O[C@@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C(=O)O[H])O2)O[C@@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[H])O[H])O[H])O[H])O[C@@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[H])O[H])O[H])[C@]2([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])[C@]([H])([C@@]([H])([C@@]21C([H])([H])O[H])OC(C([H])([H])[H])=O)OC(/C(=C(/[H])\C([H])([H])[H])/C([H])([H])[H])=O

Computed Properties

• Exact Mass: 1130.550904g/mol
• Surface Charge: 0
• XLogP3: 0.7
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 24
• Rotatable Bond Count: 16
• Monoisotopic Mass: 1130.550904g/mol
• Monoisotopic Mass: 1130.550904g/mol
• Topological Polar Surface Area: 388Ų
• Heavy Atom Count: 79
• Complexity: 2300
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 19
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Color/Form: White powder
• Density: 1.1200 (rough estimate)
• Melting Point: 224.5°C
• Boiling Point: 764.81°C (rough estimate)
• Flash Point: 311.8 °C
• Refractive Index: 1.6500 (estimate)
• Solubility: Soluble in methanol.
• PSA: 776.08000
• LogP: -2.64220
• Merck: 13,3730

Escin Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：2
• Hazard Category Code： 22-20/22
• Safety Instruction： S22; S24/25
• RTECS：KF6296000
• Hazardous Material Identification：
• Storage Condition：Store at 4°C,-4At ℃Store…Better
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins